cholesteryl 2,6-dimethyl-3-iodobenzoate
cholesteryl 2,6-dimethyl-3-iodobenzoate
Brand Name:
Vulcanchem
CAS No.:
124784-15-2
VCID:
VC0055772
InChI:
InChI=1S/C36H53IO2/c1-22(2)9-8-10-23(3)29-14-15-30-28-13-12-26-21-27(17-19-35(26,6)31(28)18-20-36(29,30)7)39-34(38)33-24(4)11-16-32(37)25(33)5/h11-12,16,22-23,27-31H,8-10,13-15,17-21H2,1-7H3/t23-,27?,28?,29-,30?,31?,35+,36-/m1/s1
SMILES:
CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)C
Molecular Formula:
C36H53IO2
Molecular Weight:
644.7 g/mol
cholesteryl 2,6-dimethyl-3-iodobenzoate
CAS No.: 124784-15-2
Main Products
VCID: VC0055772
Molecular Formula: C36H53IO2
Molecular Weight: 644.7 g/mol
| CAS No. | 124784-15-2 |
|---|---|
| Product Name | cholesteryl 2,6-dimethyl-3-iodobenzoate |
| Molecular Formula | C36H53IO2 |
| Molecular Weight | 644.7 g/mol |
| IUPAC Name | [(10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-iodo-2,6-dimethylbenzoate |
| Standard InChI | InChI=1S/C36H53IO2/c1-22(2)9-8-10-23(3)29-14-15-30-28-13-12-26-21-27(17-19-35(26,6)31(28)18-20-36(29,30)7)39-34(38)33-24(4)11-16-32(37)25(33)5/h11-12,16,22-23,27-31H,8-10,13-15,17-21H2,1-7H3/t23-,27?,28?,29-,30?,31?,35+,36-/m1/s1 |
| Standard InChIKey | RJPYENJVQWBZAL-IPXOLVQISA-N |
| Isomeric SMILES | CC1=C(C(=C(C=C1)I)C)C(=O)OC2CC[C@@]3(C4CC[C@@]5([C@H](CCC5C4CC=C3C2)[C@H](C)CCCC(C)C)C)C |
| SMILES | CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)C |
| Canonical SMILES | CC1=C(C(=C(C=C1)I)C)C(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)C |
| Synonyms | 2,6-DIBCE 2,6-dimethyl-3-iodobenzoate cholesterol ester cholesteryl 2,6-dimethyl-3-iodobenzoate |
| PubChem Compound | 130262 |
| Last Modified | Nov 11 2021 |
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